BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 5-Bromo-2-furaldehyde
(melting point, boiling point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-furaldehyde

Cat. No.: B032451

Technical Guide: Physical Properties of 5-
Bromo-2-furaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical properties of 5-Bromo-2-
furaldehyde (CAS No. 1899-24-7), a crucial intermediate in organic and medicinal chemistry.
The data presented is essential for its application in the synthesis of pharmaceuticals,
agrochemicals, and other fine chemicals.

Core Physical Properties

The melting and boiling points are critical parameters for the purification, handling, and reaction
setup involving 5-Bromo-2-furaldehyde. These properties are summarized below.
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Physical Property Value Notes

The range suggests the typical
Melting Point 80-85 °C[1][2][3] purity of commercially
available substance.

. Often cited in literature and by
82-85 °C[4][5][6] suppliers

A specific value reported by

84 °C[7] _
one supplier.
A slightly different range
80-84 °C[8] g Y 9 _
provided by another supplier.
Boiling point determined under
. . 112 °C @ 16 mmHg[4][5][6][]
Boiling Point 8] reduced pressure to prevent
decomposition.
Likely the boiling point at
201 °C[1] Y 9P

atmospheric pressure.

Experimental Protocols

While specific experimental procedures for the determination of these physical properties for 5-
Bromo-2-furaldehyde are not detailed in the readily available literature, standard organic
chemistry laboratory techniques are employed. The values are typically confirmed after
synthesis and purification.

General Protocol for Melting Point Determination

The melting point of 5-Bromo-2-furaldehyde, a crystalline solid, is determined using a
capillary melting point apparatus.

o Sample Preparation: A small amount of dry, purified 5-Bromo-2-furaldehyde is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
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e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

» Observation: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire solid has melted into a clear liquid. A
narrow melting range is indicative of high purity.

General Protocol for Boiling Point Determination under
Reduced Pressure

Given that many organic compounds decompose at their atmospheric boiling points, the boiling
point of 5-Bromo-2-furaldehyde is determined by vacuum distillation.

» Apparatus Setup: A distillation apparatus, including a distillation flask, a condenser, a
receiving flask, and a connection to a vacuum pump with a manometer, is assembled. A
small quantity of the purified liquid 5-Bromo-2-furaldehyde is placed in the distillation flask
along with boiling chips.

o Evacuation: The system is evacuated to the desired pressure, for instance, 16 mmHg.
» Heating: The distillation flask is gently heated.

o Observation: The temperature is recorded when the liquid boils and a steady stream of
condensate is collected in the receiving flask. This temperature is the boiling point at that
specific pressure.

Workflow Visualization

The following diagram illustrates a general workflow for the synthesis, purification, and physical
characterization of a chemical intermediate like 5-Bromo-2-furaldehyde.
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Caption: Workflow for Synthesis and Physical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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